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Compound of Interest

Compound Name: N-(3-Butynyl)phthalimide

Cat. No.: B084124 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of N-(3-Butynyl)phthalimide, designed to ensure the well-being

of laboratory personnel and maintain a secure research environment. Adherence to these

procedures is mandatory for all researchers, scientists, and drug development professionals

working with this compound.

N-(3-Butynyl)phthalimide is a terminal alkyne-substituted isoindole compound utilized in

proteomics research. While a valuable reagent, it is classified as a skin sensitizer (Category 1)

and a serious eye irritant (Category 2A).[1][2] Understanding and mitigating these risks through

proper personal protective equipment (PPE) and handling protocols is paramount.

Chemical and Physical Properties
A summary of the key physical and chemical properties of N-(3-Butynyl)phthalimide is

provided below for easy reference.
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Property Value

Molecular Formula C₁₂H₉NO₂

Molecular Weight 199.21 g/mol [2][3]

Appearance Pale-yellow to Yellow-brown Solid[2]

Melting Point 137-142 °C[3][4]

CAS Number 14396-90-8[2][3]

Hazard Identification and Classification
Proper handling of N-(3-Butynyl)phthalimide requires a clear understanding of its associated

hazards.

Hazard Class GHS Category Hazard Statement

Skin Sensitization 1
H317: May cause an allergic

skin reaction.[1][2]

Serious Eye Irritation 2A
H319: Causes serious eye

irritation.[1][2]

Personal Protective Equipment (PPE) Protocol
Strict adherence to the following PPE requirements is mandatory when handling N-(3-
Butynyl)phthalimide to minimize exposure risk.
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Body Part Required PPE Specification

Respiratory Dust mask
Type N95 (US) or equivalent[4]

[5]

Eyes/Face
Safety glasses with side-

shields or goggles
Must be worn at all times.

Hands Chemical-resistant gloves

Nitrile or other appropriate

material. Inspect for tears

before use.

Body Laboratory coat Fully buttoned.

Procedural Workflow for Handling and Disposal
The following diagram outlines the required step-by-step workflow for the safe handling and

disposal of N-(3-Butynyl)phthalimide. A detailed explanation of each step is provided in the

subsequent sections.
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Workflow for Handling and Disposal of N-(3-Butynyl)phthalimide

Preparation

Handling

Cleanup & Disposal Emergency Procedures

1. Don PPE

2. Prepare Workspace

3. Weigh Compound

4. Perform Experiment

5. Decontaminate Spill Response Exposure Response

6. Segregate Waste

7. Doff PPE

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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